Cas no 88461-09-0 (2,4-Pentanedione, 3-(1-methyl-5-oxo-4,4-diphenyl-2-pyrrolidinyl)-)

• Product name: 2,4-Pentanedione, 3-(1-methyl-5-oxo-4,4-diphenyl-2-pyrrolidinyl)-
• CAS No: 88461-09-0
• MF: C₂₂H₂₃NO₃
• MW: 349.422926187515
• CID: 631982
• PubChem ID: 13179718

2,4-Pentanedione, 3-(1-methyl-5-oxo-4,4-diphenyl-2-pyrrolidinyl)- Chemical and Physical Properties

Names and Identifiers

• 2,4-Pentanedione, 3-(1-methyl-5-oxo-4,4-diphenyl-2-pyrrolidinyl)-
• 3-(1-methyl-5-oxo-4,4-diphenylpyrrolidin-2-yl)pentane-2,4-dione
• 88461-09-0
• DTXSID80525069

• Inchi： InChI=1S/C22H23NO3/c1-15(24)20(16(2)25)19-14-22(21(26)23(19)3,17-10-6-4-7-11-17)18-12-8-5-9-13-18/h4-13,19-20H,14H2,1-3H3
• InChI Key： VJRUVIRZGCNYIB-UHFFFAOYSA-N
• SMILES： CC(=O)C(C1CC(C(=O)N1C)(C2=CC=CC=C2)C3=CC=CC=C3)C(=O)C

Computed Properties

• Exact Mass: 349.16779360g/mol
• Monoisotopic Mass: 349.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 54.4Ų